Cas no 1058498-19-3 (3-{3-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylpropyl}-1-2-(trifluoromethyl)phenylurea)

• Product Name: 3-{3-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylpropyl}-1-2-(trifluoromethyl)phenylurea
• CAS No: 1058498-19-3
• MF: C₂₂H₂₁F₃N₄O₂
• MW: 430.422955274582
• CID: 6420885
• PubChem ID: 25882168
• Update Time: 2025-07-15

3-{3-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylpropyl}-1-2-(trifluoromethyl)phenylurea Chemical and Physical Properties

Names and Identifiers

• 3-{3-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylpropyl}-1-2-(trifluoromethyl)phenylurea
• 1-[3-[3-(4-methylphenyl)-6-oxopyridazin-1-yl]propyl]-3-[2-(trifluoromethyl)phenyl]urea
• F5149-0362
• 3-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-1-[2-(trifluoromethyl)phenyl]urea
• 1-(3-(6-oxo-3-(p-tolyl)pyridazin-1(6H)-yl)propyl)-3-(2-(trifluoromethyl)phenyl)urea
• AKOS024500473
• 1058498-19-3

• Inchi： 1S/C22H21F3N4O2/c1-15-7-9-16(10-8-15)18-11-12-20(30)29(28-18)14-4-13-26-21(31)27-19-6-3-2-5-17(19)22(23,24)25/h2-3,5-12H,4,13-14H2,1H3,(H2,26,27,31)
• InChI Key： XUKBGDSYFJKTLW-UHFFFAOYSA-N
• SMILES： N(CCCN1N=C(C2=CC=C(C)C=C2)C=CC1=O)C(NC1=CC=CC=C1C(F)(F)F)=O

Computed Properties

• Exact Mass: 430.16166041g/mol
• Monoisotopic Mass: 430.16166041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 73.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-{3-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylpropyl}-1-2-(trifluoromethyl)phenylurea

Comprehensive Overview of 3-{3-[3-(4-Methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-1-[2-(trifluoromethyl)phenyl]urea (CAS No. 1058498-19-3)

The compound 3-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-1-[2-(trifluoromethyl)phenyl]urea (CAS No. 1058498-19-3) is a chemically synthesized small molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyridazine core and a trifluoromethylphenylurea moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating chronic diseases.

In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by advancements in precision medicine. The compound’s CAS No. 1058498-19-3 is frequently searched in academic and industrial databases, reflecting its relevance in drug discovery. Its pyridazine derivative structure is known for its bioactivity, often linked to anti-inflammatory and anticancer properties. This aligns with current trends in targeting kinase pathways and signal transduction mechanisms, which are hot topics in biomedical research.

From a synthetic chemistry perspective, the incorporation of a trifluoromethyl group enhances the compound’s metabolic stability and binding affinity, making it a valuable scaffold for medicinal chemistry. The urea linkage further contributes to its ability to form hydrogen bonds with biological targets, a feature highly sought after in drug design. These attributes have led to increased interest in 1058498-19-3 as a potential lead compound for further optimization.

The compound’s mechanism of action is under active investigation, with preliminary studies suggesting interactions with protein kinases and cell cycle regulators. Such interactions are critical in diseases like cancer and autoimmune disorders, where dysregulated signaling pathways play a central role. This has spurred discussions in scientific forums about its applicability in targeted therapies, a growing area of interest for researchers and clinicians alike.

Another notable aspect of 3-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-1-[2-(trifluoromethyl)phenyl]urea is its potential role in addressing drug resistance, a major challenge in modern medicine. Its unique chemical profile may offer alternatives to existing treatments, particularly in cases where resistance mechanisms have rendered conventional drugs ineffective. This aligns with the broader search for next-generation therapeutics that can overcome such limitations.

In summary, CAS No. 1058498-19-3 represents a compelling area of research with implications for drug development and disease treatment. Its structural features and biological activity make it a standout candidate in the search for innovative therapies. As scientific understanding of its properties deepens, this compound may well emerge as a key player in the future of precision medicine and biopharmaceutical innovation.